Cas no 2648917-90-0 ((2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid)

• Product Name: (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• CAS No: 2648917-90-0
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6202866
• PubChem ID: 165807668
• Update Time: 2025-05-22

(2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid
• EN300-1502247
• (2S)-2-{2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]acetamido}-4-methylpentanoic acid
• 2648917-90-0

• Inchi： 1S/C28H34N2O5/c1-17(2)13-25(27(32)33)30-26(31)15-18-11-12-19(14-18)29-28(34)35-16-24-22-9-5-3-7-20(22)21-8-4-6-10-23(21)24/h3-10,17-19,24-25H,11-16H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： BRLSTBRCXIDYPD-BRVOVERQSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(CC(N[C@H](C(=O)O)CC(C)C)=O)C1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

Compound CAS No. 2648917-90-0: (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid

The compound (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid with CAS No. 2648917-90-0 is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and biotechnology. This compound is characterized by its complex structure, which includes a cyclopentane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a chiral center at the 2S position. These structural features make it a valuable tool in peptide synthesis, drug discovery, and related research areas.

Recent advancements in peptide synthesis have highlighted the importance of protecting groups like the Fmoc group in controlling the reactivity of amino acids during solid-phase synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ability to be removed under mild acidic conditions, such as those involving trifluoroacetic acid (TFA). This makes the compound ideal for use in multi-step synthesis protocols where precise control over functional groups is essential.

The presence of the cyclopentane ring in this compound adds another layer of complexity and functionality. Cyclopentane derivatives are known for their stability and versatility in organic synthesis, often serving as platforms for constructing larger or more complex molecules. In this case, the cyclopentane ring is substituted with an N-Fmoc protected amino group, which further enhances the molecule's utility in peptide-based applications.

One of the most notable aspects of this compound is its chiral center at the 2S position. Chirality plays a critical role in drug design, as it can significantly influence the molecule's pharmacokinetics, pharmacodynamics, and overall efficacy. The specific stereochemistry at this position ensures that the compound can interact with biological targets in a highly specific manner, making it a promising candidate for enantioselective drug development.

Recent studies have demonstrated that compounds with similar structural motifs have shown potential in inhibiting various enzyme activities, particularly those involved in signal transduction pathways. For example, analogs of this compound have been investigated for their ability to modulate kinase activity, which is a key area of interest in cancer therapy. The combination of the Fmoc group, the cyclopentane ring, and the chiral center creates a unique chemical entity that could serve as a lead compound for developing novel therapeutic agents.

In terms of synthesis, this compound can be prepared through a multi-step process involving peptide coupling reactions, protection/deprotection strategies, and stereochemical control. The use of solid-phase synthesis techniques has been particularly effective in constructing such complex molecules with high precision. Researchers have also explored alternative methods, such as microwave-assisted synthesis and enzymatic catalysis, to improve yields and reduce reaction times.

The application of this compound extends beyond traditional medicinal chemistry. Its structure makes it an excellent candidate for studying protein-protein interactions (PPIs), which are increasingly recognized as important targets in drug discovery. By incorporating this compound into PPI inhibitors or scaffolds, researchers can potentially develop novel therapeutics that address unmet medical needs.

From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have been instrumental in confirming the structure and purity of this compound. These methods provide detailed insights into the molecular architecture, ensuring that the compound meets rigorous quality standards required for research and development purposes.

In conclusion, (2S)-2-{2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylacetamido}-4-methylpentanoic acid represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and peptide synthesis. Its unique combination of structural features positions it as a valuable tool for researchers aiming to develop innovative therapeutic agents and explore complex biological systems.